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Compound of Interest

Compound Name: 2,4-Dimethoxybenzoic acid
CAS No.: 91-52-1
Cat. No.: B146711
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-dimethoxybenzoic acid, a
significant chemical intermediate in various synthetic and pharmaceutical applications. This
document details its chemical structure, physicochemical properties, spectroscopic data, and
experimental protocols for its synthesis and characterization. Furthermore, it explores the
current understanding of its biological activities and potential roles in drug development,
supported by visualizations of key workflows and related signaling pathways.

Core Chemical Identity and Properties

2,4-Dimethoxybenzoic acid, with the CAS number 91-52-1, is a white to off-white crystalline
powder.[1] Its core structure consists of a benzene ring substituted with a carboxylic acid group
at position 1 and two methoxy groups at positions 2 and 4. This substitution pattern significantly
influences its chemical reactivity and physical properties.

Chemical Structure and Identifiers
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The fundamental structural and identifying information for 2,4-dimethoxybenzoic acid is
summarized in the table below.

Identifier Value

IUPAC Name 2,4-dimethoxybenzoic acid[2]

CAS Number 91-52-1[2]

Molecular Formula CoH1004[2]

Molecular Weight 182.17 g/mol [2]

SMILES COC1=CC=C(C(=0)0O)C(0C)=C1

InChl Key GPVDHNVGGIAOQT-UHFFFAOYSA-N[2]

Physicochemical Properties

A compilation of key physicochemical properties is provided below, offering a snapshot of the
compound's characteristics relevant to experimental design and application.

Property Value Source
Melting Point 107-109 °C [1]
Boiling Point 312.98 °C (estimated) [3]
Water Solubility Slightly soluble [1]
pKa 4.36 £ 0.10 (Predicted) [1]
logP (o/w) 1.588 (estimated) [3]

Synthesis of 2,4-Dimethoxybenzoic Acid

The synthesis of 2,4-dimethoxybenzoic acid can be achieved through various methods. A
common approach involves the carboxylation of a corresponding substituted benzene
derivative. Below is a detailed experimental protocol for a plausible synthetic route.

Synthetic Workflow
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The following diagram illustrates a logical workflow for the synthesis of 2,4-dimethoxybenzoic

acid, starting from m-xylene.

Friedel-Crafts Carboxylation with CO2 and AICls P 2,4-Dimethylbenzoic acid

A4

Purification (Acid-Base Extraction)

2,4-Dimethoxybenzoic Acid

Click to download full resolution via product page

Caption: Synthetic workflow for 2,4-Dimethoxybenzoic Acid.

Experimental Protocol: Friedel-Crafts Carboxylation of

m-Xylene

This protocol describes the synthesis of the precursor 2,4-dimethylbenzoic acid, which can be

further modified to yield 2,4-dimethoxybenzoic acid. This method is adapted from a

carboxylation process using carbon dioxide.[4]

Materials:

e m-Xylene

e Anhydrous Aluminum Chloride (AICI3)

o Carbon Dioxide (gas)

e Dilute Hydrochloric Acid (HCI)

e Sodium Hydroxide (NaOH) or other suitable base

e Reaction vessel with stirring mechanism

e Gas inlet and pressure gauge

Procedure:

e Reaction Setup: In a reactor equipped with a stirrer, add m-xylene and anhydrous aluminum

chloride catalyst in a mass ratio of approximately 1:0.10 to 1:0.35.[4]
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o Carboxylation: Seal the reactor and purge with carbon dioxide gas to replace the air.
Pressurize the reactor with carbon dioxide to 0.2-0.7 MPa.[4]

e Reaction Conditions: Maintain the temperature between 25-40°C and stir the reaction
mixture for 5-10 hours.[4]

o Work-up: After the reaction is complete, add m-xylene and dilute hydrochloric acid to the
reaction mixture while keeping the temperature below 30°C. Stir for 20 minutes and then
allow the layers to separate.[4]

o Extraction: Separate the organic phase and adjust its pH to approximately 11 with a suitable
base to deprotonate the carboxylic acid, making it water-soluble. Separate the aqueous
phase.

o Precipitation: Acidify the aqueous phase with dilute hydrochloric acid to a pH of 2-3. This will
precipitate the 2,4-dimethylbenzoic acid as a white powder.[4]

« |solation: Filter the precipitate and dry it to obtain the product.

Note: Further steps involving oxidation and methylation would be required to convert 2,4-
dimethylbenzoic acid to 2,4-dimethoxybenzoic acid.

Spectroscopic Characterization

Accurate characterization of 2,4-dimethoxybenzoic acid is crucial for confirming its identity
and purity. The following sections provide a summary of its key spectroscopic data and
generalized experimental protocols for obtaining them.

Spectroscopic Data Summary
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Spectroscopic Technique Key Data Points

o (ppm): ~10-12 (s, 1H, -COOH), ~7.9 (d, 1H,
1H NMR (CDCls) Ar-H), ~6.5 (dd, 1H, Ar-H), ~6.4 (d, 1H, Ar-H),
~3.9 (s, 3H, -OCHs), ~3.8 (s, 3H, -OCHs)

3 (ppm): ~168 (-COOH), ~163 (Ar-C-0), ~158
C NMR (Ar-C-0), ~134 (Ar-C-H), ~106 (Ar-C-H), ~98
(Ar-C-H), ~56 (-OCHs), ~55 (-OCHs)

v (cm~1): 3300-2500 (broad, O-H stretch),
~1700 (strong, C=0 stretch), ~1600, ~1500
(C=C aromatic stretch), ~1250, ~1030 (C-O
stretch)

IR Spectroscopy (KBr)

miz: 182 (M*), 167 ([M-CHs]*), 139 ([M-

Mass Spectrometry (EI) COOH]*)

Experimental Protocols for Spectroscopic Analysis

Sample Preparation:

e Dissolve 5-10 mg of 2,4-dimethoxybenzoic acid in approximately 0.6-0.7 mL of a suitable
deuterated solvent (e.g., CDCIls or DMSO-ds) in a standard 5 mm NMR tube.[5]

o Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.
e Filter the solution if any particulate matter is present.[6]
1H NMR Acquisition:
e Instrument: A 400 MHz or higher field NMR spectrometer.
e Parameters:
o A standard one-pulse sequence.

o Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.
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o Set a spectral width that covers the expected chemical shift range (e.g., 0-12 ppm).
o Use a relaxation delay of 1-5 seconds.
13C NMR Acquisition:
e Instrument: A 400 MHz or higher field NMR spectrometer.
e Parameters:
o A proton-decoupled pulse sequence (e.g., zgpg30).
o Alarger number of scans will be required compared to *H NMR.
o Use a relaxation delay of 2 seconds.[7]
Sample Preparation (KBr Pellet Method):

e Grind a small amount (1-2 mg) of 2,4-dimethoxybenzoic acid with approximately 100-200
mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine,
uniform powder is obtained.

o Place a portion of the powder into a pellet press and apply pressure to form a transparent or
translucent pellet.

FTIR Acquisition:
¢ Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

e Parameters:

[e]

Record a background spectrum of the empty sample compartment.

[e]

Place the KBr pellet in the sample holder.

o

Acquire the sample spectrum, typically over a range of 4000-400 cm~1.[8]

[¢]

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
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Sample Preparation:

e Prepare a dilute solution of 2,4-dimethoxybenzoic acid in a volatile organic solvent such as
methanol or acetonitrile.

GC-MS Acquisition:
e Instrument: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).
o GC Parameters:

o Column: A suitable capillary column (e.g., HP-5MS).

o Inlet Temperature: 250°C.

o Oven Program: A temperature gradient suitable for eluting the analyte, for example,
starting at 100°C and ramping up to 280°C.[8]

e MS Parameters:
o lonization Mode: Electron lonization (El) at 70 eV.[8]

o Mass Range: Scan a mass-to-charge (m/z) range that includes the molecular weight of the
compound (e.g., m/z 40-300).

o lon Source Temperature: 230°C.[8]

Analytical Workflow

The following diagram outlines the logical workflow for the characterization of synthesized 2,4-
dimethoxybenzoic acid.
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Caption: Workflow for the analytical characterization of 2,4-Dimethoxybenzoic Acid.

Biological Activity and Drug Development Potential

While 2,4-dimethoxybenzoic acid is a valuable building block in organic synthesis, its intrinsic
biological activity is not extensively documented in scientific literature. However, the broader
class of benzoic acid derivatives has shown a wide range of pharmacological effects, providing
a basis for potential applications of 2,4-dimethoxybenzoic acid in drug discovery and
development.

Insights from Related Compounds
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» Histone Deacetylase (HDAC) Inhibition: Certain naturally occurring benzoic acid derivatives
have been investigated as HDAC inhibitors for cancer therapy.[9] However, one study noted
that dihydroxybenzoic acid derivatives were more effective HDAC inhibitors than dimethoxy
benzoic acid derivatives.[10] This suggests that the methoxy groups in 2,4-
dimethoxybenzoic acid may not be optimal for this specific biological target.

» Neuroprotective Effects: Phenolic acids, including various benzoic acid derivatives, have
been reported to have neuroprotective roles.[11] They have been studied for their potential in
ameliorating conditions such as neuroinflammation and apoptosis.[11] For instance,
protocatechuic acid and 4-hydroxybenzoic acid, which are metabolites of anthocyanins, have
shown neuroprotective and anti-inflammatory effects.[12]

o Anticancer and Cytotoxic Activity: Derivatives of 4-methoxybenzoic acid have demonstrated
potential as anticancer agents by targeting cell survival pathways like Akt/NF-kB.[13]

Potential Signaling Pathway Involvement

Based on the activity of structurally similar compounds, it can be hypothesized that derivatives
of 2,4-dimethoxybenzoic acid might interact with cell survival and inflammatory pathways.
The PI3K/Akt/NF-kB signaling cascade is a critical regulator of cell survival, proliferation, and
inflammation, and is a common target for phenolic compounds.
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Caption: Hypothesized interaction with the PI3K/Akt/NF-kB signaling pathway.
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Disclaimer: The biological activities and signaling pathway interactions described above are
based on studies of related benzoic acid derivatives and serve as a hypothetical framework for
potential research directions for 2,4-dimethoxybenzoic acid and its analogs. Further
experimental validation is required.

Conclusion

2,4-Dimethoxybenzoic acid is a well-characterized compound with established synthetic
routes and clear spectroscopic signatures. While its primary role to date has been as a
chemical intermediate, the diverse biological activities of its structural analogs suggest that its
potential in drug discovery may be underexplored. This technical guide provides the
foundational chemical knowledge and experimental frameworks necessary for researchers to
utilize 2,4-dimethoxybenzoic acid in their synthetic endeavors and to potentially investigate its
future applications in the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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